Cas no 335653-61-7 (1-[1-(2,2,2-trifluoroethyl)piperidin-4-yl]methanamine)

1-[1-(2,2,2-Trifluoroethyl)piperidin-4-yl]methanamine is a fluorinated piperidine derivative with a trifluoroethyl substituent, offering unique physicochemical properties due to the presence of fluorine atoms. The compound's structural features, including the piperidine scaffold and primary amine functionality, make it a valuable intermediate in pharmaceutical and agrochemical synthesis. The trifluoroethyl group enhances lipophilicity and metabolic stability, potentially improving bioavailability in drug development. Its reactivity allows for further functionalization, enabling the creation of diverse analogs for structure-activity relationship studies. This compound is particularly useful in medicinal chemistry for targeting central nervous system (CNS) receptors or enzymes, where fluorine incorporation can modulate binding affinity and selectivity.

1-[1-(2,2,2-trifluoroethyl)piperidin-4-yl]methanamine structure

335653-61-7 structure

Product Name:1-[1-(2,2,2-trifluoroethyl)piperidin-4-yl]methanamine

CAS No:335653-61-7

MF:C₈H₁₅F₃N₂

MW:196.213312387466

CID:4645074

PubChem ID:18425514

Update Time:2025-06-08

1-[1-(2,2,2-trifluoroethyl)piperidin-4-yl]methanamine Chemical and Physical Properties

Names and Identifiers

- [1-(2,2,2-trifluoroethyl)piperidin-4-yl]methanamine
- 4-Piperidinemethanamine, 1-(2,2,2-trifluoroethyl)-
- 1-[1-(2,2,2-trifluoroethyl)piperidin-4-yl]methanamine
- BLNSEFCVKGFFBT-UHFFFAOYSA-O
- DS-019657
- F2148-0290
- BLNSEFCVKGFFBT-UHFFFAOYSA-N
- EN300-156842
- 4-Piperidinemethanamine,1-(2,2,2-trifluoroethyl)-
- 335653-61-7
- 4-aminomethyl-1-(2,2,2-trifluoroethyl)piperidine
- SCHEMBL2583587
- AKOS000210524
- F88392
- Inchi： 1S/C8H15F3N2/c9-8(10,11)6-13-3-1-7(5-12)2-4-13/h7H,1-6,12H2
- InChI Key： BLNSEFCVKGFFBT-UHFFFAOYSA-N
- SMILES： N1(CC(F)(F)F)CCC(CN)CC1

Computed Properties

Exact Mass: 196.11873297g/mol
Monoisotopic Mass: 196.11873297g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 150
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.2
Topological Polar Surface Area: 29.3Å²

1-[1-(2,2,2-trifluoroethyl)piperidin-4-yl]methanamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B588160-10mg	[1-(2,2,2-trifluoroethyl)piperidin-4-yl]methanamine	335653-61-7		10mg	$ 50.00	2022-06-07
TRC	B588160-50mg	[1-(2,2,2-trifluoroethyl)piperidin-4-yl]methanamine	335653-61-7		50mg	$ 210.00	2022-06-07
TRC	B588160-100mg	[1-(2,2,2-trifluoroethyl)piperidin-4-yl]methanamine	335653-61-7		100mg	$ 295.00	2022-06-07
Enamine	EN300-156842-0.05g	[1-(2,2,2-trifluoroethyl)piperidin-4-yl]methanamine	335653-61-7	95.0%	0.05g	$182.0	2025-03-21
Enamine	EN300-156842-0.1g	[1-(2,2,2-trifluoroethyl)piperidin-4-yl]methanamine	335653-61-7	95.0%	0.1g	$272.0	2025-03-21
Enamine	EN300-156842-0.25g	[1-(2,2,2-trifluoroethyl)piperidin-4-yl]methanamine	335653-61-7	95.0%	0.25g	$389.0	2025-03-21
Enamine	EN300-156842-0.5g	[1-(2,2,2-trifluoroethyl)piperidin-4-yl]methanamine	335653-61-7	95.0%	0.5g	$613.0	2025-03-21
Enamine	EN300-156842-1.0g	[1-(2,2,2-trifluoroethyl)piperidin-4-yl]methanamine	335653-61-7	95.0%	1.0g	$785.0	2025-03-21
Enamine	EN300-156842-2.5g	[1-(2,2,2-trifluoroethyl)piperidin-4-yl]methanamine	335653-61-7	95.0%	2.5g	$1539.0	2025-03-21
Enamine	EN300-156842-5.0g	[1-(2,2,2-trifluoroethyl)piperidin-4-yl]methanamine	335653-61-7	95.0%	5.0g	$2277.0	2025-03-21